Cas no 155416-22-1 (simulanoquinoline)

• Product Name: simulanoquinoline
• CAS No: 155416-22-1
• MF: C₃₇H₃₄N₂O₇
• MW: 618.675070285797
• CID: 2062552
• PubChem ID: 5321314
• Update Time: 2025-04-21

simulanoquinoline Chemical and Physical Properties

Names and Identifiers

• simulanoquinoline
• Smulanoquinoline
• 2-[(1,2-dimethoxy-12-methyl-13H-[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)methyl]-7-methoxy-2,6-dimethylpyrano[3,2-c]quinolin-5-one
• 5H-Pyrano[3,2-c]quinolin-5-one, 2-[(12,13-dihydro-1,2-dimethoxy-12-methyl[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)methyl]-2,6-dihydro-7-methoxy-2,6-dimethyl-
• 155416-22-1
• CHEMBL504077
• CHEBI:172774
• DTXSID201099642

• Inchi： 1S/C37H34N2O7/c1-37(15-14-24-34(46-37)23-8-7-9-27(41-4)33(23)39(3)36(24)40)18-26-31-21(12-13-28(42-5)35(31)43-6)22-11-10-20-16-29-30(45-19-44-29)17-25(20)32(22)38(26)2/h7-17,26H,18-19H2,1-6H3
• InChI Key： NUVWARFQHKLGOS-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=C(C=3N(C)C(C=2C=CC1(C)CC1C2C(=C(C=CC=2C2=CC=C3C=C4C(=CC3=C2N1C)OCO4)OC)OC)=O)OC

Computed Properties

• Exact Mass: 618.23660143g/mol
• Monoisotopic Mass: 618.23660143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Dihydrobenzophenanthridine alkaloids